(Z)-methyl 2-(2-((cyclohexanecarbonyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(Z)-methyl 2-(2-((cyclohexanecarbonyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate” is a chemical compound that belongs to the class of thiazol-2-imine derivatives . Thiazol-2-imine derivatives are weak acids or bases, and in solution, they exist in either their ionized or nonionized states . A high degree of ionization is essential for good water solubility of a drug molecule and is required for drug–receptor interactions, whereas the nonionized form improves a drug’s lipophilicity, allowing the ligand to cross the cell membrane .
Synthesis Analysis
The synthesis of thiazol-2-imine derivatives can be achieved through various methods. One such method involves the reductive amination of a polymer-supported aldehyde with anilines followed by acylation to give the corresponding amides . Another method involves the [3,3]-sigmatropic rearrangement/5-exo-dig cyclization of N-propargylamines .Molecular Structure Analysis
The molecular structure of thiazol-2-imine derivatives is complex and can be analyzed using quantum mechanical approaches . These approaches can provide accurate predictions of the acetonitrile pKa’s of these derivatives .Chemical Reactions Analysis
Thiazol-2-imine derivatives can undergo various chemical reactions. For instance, they can participate in a novel radical-mediated intermolecular carboarylation of alkenes by cleaving inert C–O bonds . The strategically designed arylbenzothiazolylether diazonium salts are harnessed as dual-function reagents in this process .Physical and Chemical Properties Analysis
The physical and chemical properties of thiazol-2-imine derivatives are directly related to their therapeutic action . These properties include solubility, partition coefficient, hydrogen-bonding ability, degree of ionization, and protein binding affinity .Scientific Research Applications
Chemical Synthesis and Intermediate Applications
The compound has been identified as a key intermediate in the synthesis of various complex molecules. For instance, it has been used in the synthesis of cefixime, an antibiotic, showcasing its utility in pharmaceutical manufacturing (Liu Qian-chun, 2010), (Tian Da-kui, 2009).
Complexation with Metal Ions
Research indicates that the thiazole moiety in the molecule can coordinate with metal ions to form complexes. Studies have demonstrated the formation of complexes with nickel, copper, and zinc, suggesting potential applications in coordination chemistry and materials science (W. M. Singh & J. Baruah, 2008).
Green Chemistry Applications
Efficient and environmentally friendly synthesis routes have been explored using this compound. A notable example is its use in a green synthesis method that utilizes ionic liquid media. This points towards its relevance in promoting sustainable and eco-friendly chemical practices (A. Shahvelayati et al., 2017).
Pharmaceutical and Biological Activity
The compound and its derivatives have been investigated for their antimicrobial properties. Studies show that these compounds exhibit significant activity against various microorganisms, indicating their potential in developing new antimicrobial agents (N. Mishra et al., 2019), (H. M. Mohamed, 2014 & 2021), (I. Yilmaz & A. Cukurovalı, 2003).
Mechanism of Action
The mechanism of action of thiazol-2-imine derivatives is largely governed by their physicochemical features. For instance, the ionization degree (pKa) plays a significant role in the design of smart drug delivery systems . A high degree of ionization of a drug ligand is a prerequisite for good water solubility and therefore high hydrophilicity, which is required for drug–receptor interactions .
Future Directions
The future directions in the study of thiazol-2-imine derivatives could involve further exploration of their synthesis methods, chemical reactions, and potential applications. For instance, the development of more efficient methodologies for their synthesis , and the exploration of their potential as tyrosinase inhibitors could be areas of future research.
Properties
IUPAC Name |
methyl 2-[2-(cyclohexanecarbonylimino)-6-methoxy-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S/c1-23-13-8-9-14-15(10-13)25-18(20(14)11-16(21)24-2)19-17(22)12-6-4-3-5-7-12/h8-10,12H,3-7,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIHDUMXKHNHUEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C(=NC(=O)C3CCCCC3)S2)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.